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Compound of Interest

Compound Name: AMG-222 tosylate

Cat. No.: B605402

Application Notes and Protocols: AMG-222
Tosylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG-222 is a potent and selective dipeptidyl peptidase-4 (DPP-1V) inhibitor. DPP-IV is a serine
protease that plays a crucial role in glucose homeostasis by inactivating incretin hormones,
such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide
(GIP). By inhibiting DPP-1V, AMG-222 prolongs the action of these incretins, leading to
enhanced insulin secretion and reduced glucagon levels in a glucose-dependent manner.
These application notes provide detailed information on the solubility of AMG-222 tosylate and
protocols for its preparation and use in common experimental settings.

Physicochemical and Solubility Data

Quantitative data for AMG-222 tosylate is summarized below. It is recommended to perform
small-scale solubility tests before preparing large quantities of stock solutions.
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Property Data

Molecular Formula C39H47N9O6S
Molecular Weight 769.9 g/mol

CAS Number 1163719-08-1
Appearance White to off-white solid

While specific quantitative data is not publicly

available, similar small molecule inhibitors are
Solubility in DMSO often soluble in DMSO at concentrations = 10

mg/mL. It is recommended to test solubility

starting from this concentration.

o Expected to be sparingly soluble. Testing is
Solubility in Ethanol
recommended.

o Expected to be poorly soluble. Testing is
Solubility in Water
recommended.

Store solid compound at -20°C. Protect from
light and moisture. Stock solutions in DMSO can

Storage be stored at -20°C for short-term use (weeks) or
-80°C for long-term use (months). Avoid

repeated freeze-thaw cycles.

Signaling Pathway

AMG-222, as a DPP-1V inhibitor, modulates the GLP-1 signaling pathway. The diagram below
illustrates the mechanism of action.
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Mechanism of Action of AMG-222 Tosylate

Incretin Regulation Downstream Effects

DPP-IV Inhibition
Degrades Inactive Metabolites
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Stock Solution Preparation Workflow

Galculate required mass of AMG-222 tosylate)

:
(Weigh the compound accuratela
:
(Add anhydrous DMSO)
:
(Vortex and/or sonicate to dissolve)
:
(Aliquot into smaller volumes)
:
(Store at -20°C or -80°C)

Click to download full resolution via product page

 To cite this document: BenchChem. [AMG-222 tosylate solubility and preparation for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b605402?utm_src=pdf-body-img
https://www.benchchem.com/product/b605402#amg-222-tosylate-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b605402#amg-222-tosylate-solubility-and-preparation-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b605402#amg-222-tosylate-solubility-and-preparation-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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